2-[6-Carboxy-4,5-dihydroxy-3-(7-methyloctanoylamino)oxan-2-yl]oxy-5,15,32,43,65-pentachloro-18,26,31,47,49-pentahydroxy-22-(methylamino)-21,35,38,54,56,59-hexaoxo-44,64-bis[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]-7,13,28-trioxa-20,36,39,53,55,58-hexazaundecacyclo[38.14.2.23,6.214,17.219,34.18,12.123,27.129,33.141,45.010,37.046,51]hexahexaconta-3,5,8,10,12(64),14,16,23(61),24,26,29(60),30,32,41(57),42,44,46(51),47,49,62,65-henicosaene-52-carboxylic acid
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Description
2-[6-Carboxy-4,5-dihydroxy-3-(7-methyloctanoylamino)oxan-2-yl]oxy-5,15,32,43,65-pentachloro-18,26,31,47,49-pentahydroxy-22-(methylamino)-21,35,38,54,56,59-hexaoxo-44,64-bis[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]-7,13,28-trioxa-20,36,39,53,55,58-hexazaundecacyclo[38.14.2.23,6.214,17.219,34.18,12.123,27.129,33.141,45.010,37.046,51]hexahexaconta-3,5,8,10,12(64),14,16,23(61),24,26,29(60),30,32,41(57),42,44,46(51),47,49,62,65-henicosaene-52-carboxylic acid is a natural product found in Amycolatopsis with data available.
Scientific Research Applications
Blood Glucose Level Regulation
A compound structurally related to the requested molecule, identified as 6-(hydroxymethyl)-3-[3,4,5-trihydroxy-6-[(3,4,5-trihydroxyoxan-2-yl)oxymethyl]oxan-2-yl]oxyoxane-2,4,5-triol (SID 242078875), was isolated from the fruits of Syzygium densiflorum. It has been used traditionally in diabetes treatment and is found to target multiple enzymes involved in blood glucose level regulation, such as dipeptidyl peptidase-IV and glucokinase (Muthusamy & Krishnasamy, 2016).
Synthesis and Molecular Structure
The synthesis and molecular structure of related compounds, including those with complex oxane and carboxylic acid structures, have been explored. For example, the synthesis of bismuth organic frameworks involving complex structures similar to the requested molecule has been studied, providing insights into the molecular arrangement, bond lengths, and angles (Kumar & Mishra, 2007).
Solubility Studies
The solubility of various compounds, including those with hydroxymethyl and carboxylic acid components, has been analyzed in ethanol-water solutions. This research is crucial for understanding the behavior of complex molecules in different solvents, which is essential for pharmaceutical formulation (Zhang, Gong, Wang, & Qu, 2012).
Antioxidative and Anti-inflammatory Properties
Compounds with structures similar to the requested molecule have been found to exhibit significant antioxidative and anti-inflammatory properties. For example, an unprecedented cyclic ether isolated from red seaweed showed potent antioxidative activity, comparable to synthetic antioxidants, and demonstrated potential as an anti-inflammatory agent (Makkar & Chakraborty, 2017).
properties
CAS RN |
137053-20-4 |
---|---|
Product Name |
2-[6-Carboxy-4,5-dihydroxy-3-(7-methyloctanoylamino)oxan-2-yl]oxy-5,15,32,43,65-pentachloro-18,26,31,47,49-pentahydroxy-22-(methylamino)-21,35,38,54,56,59-hexaoxo-44,64-bis[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]-7,13,28-trioxa-20,36,39,53,55,58-hexazaundecacyclo[38.14.2.23,6.214,17.219,34.18,12.123,27.129,33.141,45.010,37.046,51]hexahexaconta-3,5,8,10,12(64),14,16,23(61),24,26,29(60),30,32,41(57),42,44,46(51),47,49,62,65-henicosaene-52-carboxylic acid |
Molecular Formula |
C86H89Cl5N8O35 |
Molecular Weight |
1971.9 g/mol |
IUPAC Name |
2-[6-carboxy-4,5-dihydroxy-3-(7-methyloctanoylamino)oxan-2-yl]oxy-5,15,32,43,65-pentachloro-18,26,31,47,49-pentahydroxy-22-(methylamino)-21,35,38,54,56,59-hexaoxo-44,64-bis[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]-7,13,28-trioxa-20,36,39,53,55,58-hexazaundecacyclo[38.14.2.23,6.214,17.219,34.18,12.123,27.129,33.141,45.010,37.046,51]hexahexaconta-3,5,8,10,12(64),14,16,23(61),24,26,29(60),30,32,41(57),42,44,46(51),47,49,62,65-henicosaene-52-carboxylic acid |
InChI |
InChI=1S/C86H89Cl5N8O35/c1-27(2)7-5-4-6-8-51(106)93-60-65(110)68(113)75(83(124)125)134-84(60)131-71-32-16-40(89)73(41(90)17-32)128-48-20-31-19-47(74(48)133-86-70(115)67(112)64(109)50(26-101)130-86)127-45-12-10-29(14-38(45)87)62(107)59-80(120)96-57(37-23-34(24-44(105)53(37)91)126-46-18-28(9-11-42(46)103)54(92-3)76(116)98-59)79(119)95-56(31)77(117)94-55-30-13-36(72(39(88)15-30)132-85-69(114)66(111)63(108)49(25-100)129-85)52-35(21-33(102)22-43(52)104)58(82(122)123)97-81(121)61(71)99-78(55)118/h9-24,27,49-50,54-71,75,84-86,92,100-105,107-115H,4-8,25-26H2,1-3H3,(H,93,106)(H,94,117)(H,95,119)(H,96,120)(H,97,121)(H,98,116)(H,99,118)(H,122,123)(H,124,125) |
InChI Key |
KAEGQLAGEKEXIX-UHFFFAOYSA-N |
SMILES |
CC(C)CCCCCC(=O)NC1C(C(C(OC1OC2C3C(=O)NC(C4=C(C(=CC(=C4)O)O)C5=C(C(=CC(=C5)C(C(=O)N3)NC(=O)C6C7=CC(=C(C(=C7)OC8=C(C=C2C=C8Cl)Cl)OC9C(C(C(C(O9)CO)O)O)O)OC1=C(C=C(C=C1)C(C1C(=O)NC(C2=C(C(=CC(=C2)OC2=C(C=CC(=C2)C(C(=O)N1)NC)O)O)Cl)C(=O)N6)O)Cl)Cl)OC1C(C(C(C(O1)CO)O)O)O)C(=O)O)C(=O)O)O)O |
Canonical SMILES |
CC(C)CCCCCC(=O)NC1C(C(C(OC1OC2C3C(=O)NC(C4=C(C(=CC(=C4)O)O)C5=C(C(=CC(=C5)C(C(=O)N3)NC(=O)C6C7=CC(=C(C(=C7)OC8=C(C=C2C=C8Cl)Cl)OC9C(C(C(C(O9)CO)O)O)O)OC1=C(C=C(C=C1)C(C1C(=O)NC(C2=C(C(=CC(=C2)OC2=C(C=CC(=C2)C(C(=O)N1)NC)O)O)Cl)C(=O)N6)O)Cl)Cl)OC1C(C(C(C(O1)CO)O)O)O)C(=O)O)C(=O)O)O)O |
synonyms |
MM 55266 MM-55266 Ristomycin A aglycone, 5,22,31,45,55-pentachloro-7-demethyl-64-O-demethyl-34-O-(2-deoxy-2-((7-methyl-1-oxooctyl)amino)-alpha-D-glucopyranuronosyl)-44-O-beta-D-glucopyranosyl-56-O-beta-D-mannopyranosyl-N15-methyl- |
Origin of Product |
United States |
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